Bay-K-8644 ((S)-(-)-)
Bay-K-8644 ((S)-(-)-)
(S)-Bay-K-8644 is a methyl 2,6-dimethyl-5-nitro-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate in which the 4-position has (S)-configuration. It is an enantiomer of a (R)-Bay-K-8644.
Brand Name:
Vulcanchem
CAS No.:
98625-26-4
VCID:
VC0007475
InChI:
InChI=1S/C16H15F3N2O4/c1-8-12(15(22)25-3)13(14(21(23)24)9(2)20-8)10-6-4-5-7-11(10)16(17,18)19/h4-7,13,20H,1-3H3/t13-/m0/s1
SMILES:
CC1=C(C(C(=C(N1)C)[N+](=O)[O-])C2=CC=CC=C2C(F)(F)F)C(=O)OC
Molecular Formula:
C₁₆H₁₅F₃N₂O₄
Molecular Weight:
356.3 g/mol
Bay-K-8644 ((S)-(-)-)
CAS No.: 98625-26-4
Inhibitors
VCID: VC0007475
Molecular Formula: C₁₆H₁₅F₃N₂O₄
Molecular Weight: 356.3 g/mol
| CAS No. | 98625-26-4 |
|---|---|
| Product Name | Bay-K-8644 ((S)-(-)-) |
| Molecular Formula | C₁₆H₁₅F₃N₂O₄ |
| Molecular Weight | 356.3 g/mol |
| IUPAC Name | methyl (4S)-2,6-dimethyl-5-nitro-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate |
| Standard InChI | InChI=1S/C16H15F3N2O4/c1-8-12(15(22)25-3)13(14(21(23)24)9(2)20-8)10-6-4-5-7-11(10)16(17,18)19/h4-7,13,20H,1-3H3/t13-/m0/s1 |
| Standard InChIKey | ZFLWDHHVRRZMEI-ZDUSSCGKSA-N |
| Isomeric SMILES | CC1=C([C@@H](C(=C(N1)C)[N+](=O)[O-])C2=CC=CC=C2C(F)(F)F)C(=O)OC |
| SMILES | CC1=C(C(C(=C(N1)C)[N+](=O)[O-])C2=CC=CC=C2C(F)(F)F)C(=O)OC |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)[N+](=O)[O-])C2=CC=CC=C2C(F)(F)F)C(=O)OC |
| Description | (S)-Bay-K-8644 is a methyl 2,6-dimethyl-5-nitro-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate in which the 4-position has (S)-configuration. It is an enantiomer of a (R)-Bay-K-8644. |
| Reference | [1]. Zhu HL, et al. Antagonistic actions of S(-)-Bay K 8644 on cyclic nucleotide-induced inhibition of voltage-dependent Ba(2+) currents in guinea pig gastric antrum. Naunyn Schmiedebergs Arch Pharmacol. 2008 Dec;378(6):609-15.[2]. Mironov SL, et al. L-type Ca2+ channels in inspiratory neurones of mice and their modulation by hypoxia. J Physiol. 1998 Oct 1;512 ( Pt 1):75-87.[3]. Rampe D, et al. Functional interactions between two Ca2+ channel activators, (S)-Bay K 8644 and FPL 64176, in smooth muscle. Mol Pharmacol. 1992 Apr;41(4):599-602. |
| PubChem Compound | 6603728 |
| Last Modified | Nov 12 2021 |
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